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Compound of Interest

Compound Name: 10-Methylbenz[a]anthracene

CAS No.: 2381-15-9

Cat. No.: B135079

Get Quote

To understand the toxicity of 10-MBA, one must first analyze its structural distortion.

Benz[a]anthracene (BA) serves as the parent scaffold. The "Bay Region" is the sterically

hindered area between the C1 and C12 positions.

Parent Scaffold: Benz[a]anthracene (weakly carcinogenic).

The 10-Methyl Substituent: Located on the D-ring, distal to the bay region. Unlike the 12-

methyl group in DMBA, which directly crowds the bay region and forces ring non-planarity,

the 10-methyl group primarily enhances lipophilicity and alters the electronic density of the

molecule. This facilitates rapid cellular uptake and binding to the Aryl Hydrocarbon Receptor

(AhR).

Metabolic Target: The presence of the methyl group directs metabolic oxidation away from

the D-ring, focusing enzymatic attack on the A-ring (positions 1, 2, 3, 4). This "regioselective

direction" is critical for generating the ultimate carcinogen.
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10-MBA is biologically inert until bioactivated. This process is a "double-edged sword" where

the body's detoxification enzymes (Phase I) inadvertently generate a highly reactive

electrophile.

The AhR-CYP Induction Loop
Upon cellular entry, 10-MBA binds to the cytosolic Aryl Hydrocarbon Receptor (AhR). This

complex translocates to the nucleus, dimerizes with ARNT, and binds to Xenobiotic Response

Elements (XRE), upregulating the transcription of CYP1A1 and CYP1B1.

The Three-Step Activation Pathway
The transformation from pro-carcinogen to ultimate carcinogen follows the classic bay-region

activation pathway:

Initial Epoxidation: CYP1A1/1B1 attacks the 3,4-double bond (A-ring), forming 10-MBA-3,4-

oxide.

Hydrolysis: Microsomal Epoxide Hydrolase (mEH) opens the ring to form the (-)-trans-10-

MBA-3,4-dihydrodiol.

Secondary Epoxidation: CYP1A1/1B1 attacks the remaining double bond at the 1,2-position.

This forms the ultimate carcinogen: 10-methylbenz[a]anthracene-3,4-diol-1,2-epoxide (10-

MBA-3,4-DE).
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Figure 1: The metabolic activation cascade of 10-MBA, highlighting the transition from inert

parent compound to DNA-reactive diol epoxide.

Part 3: Genotoxicity & DNA Adduct Formation[1]
The 1,2-epoxide ring of the ultimate carcinogen is highly electrophilic. It preferentially attacks

nucleophilic centers on DNA bases.

Primary Adduct: The exocyclic amino group of Guanine (

) attacks the C1 position of the diol epoxide.

Structure:10-MBA-3,4-diol-1,2-epoxide-N2-deoxyguanosine.

Secondary Adduct: The exocyclic amino group of Adenine (

).

Consequence: These bulky adducts distort the DNA helix, interfering with DNA polymerase.

If not repaired by Nucleotide Excision Repair (NER), they cause replication errors

(transversion mutations, e.g., G:C

T:A), often activating oncogenes like H-ras.

Part 4: Experimental Methodologies
For drug development and toxicology professionals, quantifying these adducts is the gold

standard for assessing genotoxic risk.

Protocol A: In Vitro Metabolic Activation (Microsomal
Assay)
Use this to generate metabolites for standards or to test CYP inhibition.

Buffer System: Prepare 100 mM Potassium Phosphate buffer (pH 7.4).

Cofactor Mix: The "Regenerating System" is critical. P450s consume NADPH rapidly.
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Mix: NADP+ (1 mM), Glucose-6-phosphate (10 mM), Glucose-6-phosphate

dehydrogenase (2 IU/mL), and MgCl2 (5 mM).

Incubation:

Add Liver Microsomes (human or rat, 0.5 mg protein/mL).

Add 10-MBA (dissolved in DMSO, final conc < 1%).

Incubate at 37°C for 30-60 minutes.

Termination: Stop reaction with ice-cold acetonitrile (precipitates proteins). Centrifuge at

10,000 x g.

Protocol B: Targeted DNA Adduct Quantification (LC-
MS/MS)
This protocol replaces the older 32P-postlabeling method, offering structural specificity.

Workflow Diagram
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Figure 2: Analytical workflow for isolating and quantifying 10-MBA DNA adducts.

Step-by-Step Detail:

DNA Isolation: Extract DNA using a high-purity kit (phenol-chloroform is acceptable but avoid

oxidation).

Enzymatic Hydrolysis:

Digest DNA (50

g) with DNase I, Phosphodiesterase I (snake venom), and Alkaline Phosphatase.
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Goal: Break DNA down into single nucleosides (dG, dA, dT, dC) and adducted

nucleosides.

Enrichment (Crucial):

The adducted nucleosides are hydrophobic. Pass the hydrolysate through a C18 Solid

Phase Extraction (SPE) cartridge.

Wash with water (removes normal nucleosides).

Elute adducts with 100% Methanol.

LC-MS/MS Parameters:

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7

m).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.[1]

MS Mode: Selected Reaction Monitoring (SRM).[2]

Transition: Monitor the neutral loss of deoxyribose (116 Da).

Precursor: [M+H]+ of the adduct.[2]

Product: [Aglycone+H]+ (The 10-MBA-triol base structure).

Part 5: Comparative Toxicology Data
The position of the methyl group significantly alters carcinogenic potency.
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Compound
Methyl
Position

Bay Region
Status

Relative
Carcinogenicit
y

Primary
Adduct

Benz[a]anthrace

ne
None Open (+) Weak

Anti-BA-3,4-DE-

dG

10-Methyl-BA D-Ring (Distal) Open
(++)

Moderate/High

Anti-10-MBA-3,4-

DE-dG

7,12-DMBA
Meso/Bay

(Proximal)

Sterically

Crowded
(+++) Very High

Syn/Anti-DMBA-

3,4-DE-dG

Note: 10-MBA is generally more potent than the parent BA due to enhanced lipophilicity and D-

ring substitution preventing detoxification at the 8,9,10,11 positions, forcing metabolism to the

A-ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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